Cas no 39948-18-0 ((2S)-2-amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid)

• Product Name: (2S)-2-amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid
• CAS No: 39948-18-0
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 1511555
• PubChem ID: 195139
• Update Time: 2025-06-14

(2S)-2-amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-O,α-dimethyl-L-tyrosine
• 254-711-8
• L-tyrosine, 3-methoxy-O,alpha-dimethyl-
• 3-methoxy-O,alpha-dimethyl-L-tyrosine
• (2S)-2-amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid
• 3,4-O,O-DIMETHYLMETHYLDOPA
• Prestwick2_001038
• L-TYROSINE, 3-METHOXY-O,.ALPHA.-DIMETHYL-
• NS00057364
• SCHEMBL6339568
• AC-8434
• BSPBio_001255
• AC-17053
• 39948-18-0
• L-3,4-DIMETHOXY-.ALPHA.-METHYLPHENYLALANINE
• Q27293190
• 115217-60-2
• Dimethyl methyldopa
• NCGC00179241-01
• EINECS 254-711-8
• Prestwick0_001038
• METHYLDOPA IMPURITY C [EP IMPURITY]
• Prestwick1_001038
• 3-METHOXY-O,.ALPHA.-DIMETHYL-L-TYROSINE
• AKOS015889499
• CHEMBL1740012
• (S)-2-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid
• DTXSID90960462
• Prestwick3_001038
• EN300-1070437
• 3-Methoxy-O,alpha-dimethyltyrosine
• SPBio_003106
• UNII-X099OP8549
• BPBio1_001380
• QCCQWLWXLUTSAK-LBPRGKRZSA-N
• 3,4-DIMETHOXYMETHYLDOPA
• X099OP8549

• Inchi： 1S/C12H17NO4/c1-12(13,11(14)15)7-8-4-5-9(16-2)10(6-8)17-3/h4-6H,7,13H2,1-3H3,(H,14,15)/t12-/m0/s1
• InChI Key： QCCQWLWXLUTSAK-LBPRGKRZSA-N
• SMILES： OC([C@](C)(CC1C=CC(=C(C=1)OC)OC)N)=O

Computed Properties

• Exact Mass: 239.11581
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (2S)-2-amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid

Research Brief on (2S)-2-amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid (CAS: 39948-18-0)

The compound (2S)-2-amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid (CAS: 39948-18-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of (2S)-2-amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid, which include a chiral center at the 2-position and dimethoxy substitutions on the phenyl ring. These modifications are believed to enhance its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of synthesis, advancements have been made in optimizing the enantioselective production of (2S)-2-amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid. A team from the University of Cambridge reported a novel catalytic asymmetric synthesis method in Organic Letters (2024), achieving a 95% enantiomeric excess (ee) and a yield of 82%. This method utilizes a chiral palladium catalyst, which significantly reduces the need for costly purification steps.

Pharmacological evaluations have further elucidated the compound's mechanism of action. Research published in Bioorganic & Medicinal Chemistry Letters (2023) identified that (2S)-2-amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid selectively modulates the activity of G-protein-coupled receptors (GPCRs) associated with pain perception. This finding opens new avenues for developing non-opioid analgesics with reduced side effects.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as metabolic stability and long-term toxicity require further investigation. Ongoing preclinical studies, including those funded by the National Institutes of Health (NIH), aim to address these gaps. A 2024 review in Expert Opinion on Drug Discovery emphasized the need for collaborative efforts between academia and industry to accelerate the development of derivatives with improved pharmacokinetic profiles.

In conclusion, (2S)-2-amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid represents a promising scaffold for drug discovery, particularly in inflammation and pain management. Continued research into its synthesis, mechanism, and therapeutic potential will be critical for advancing this compound toward clinical trials.